2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide
• InChI: InChI=1S/C18H23FN4O2/c1-2-16(25-17-9-4-3-7-14(17)19)18(24)21-15-8-5-6-13(15)12-23-11-10-20-22-23/h3-4,7,9-11,13,15-16H,2,5-6,8,12H2,1H3,(H,21,24)/t13-,15-,16?/m1/s1
• InChI Key: PRLNVJMPHWNBNP-CWSLVUQWSA-N
• Canonical SMILES: CCC(C(=O)NC1CCCC1CN2C=CN=N2)OC3=CC=CC=C3F
• Isomeric SMILES: CCC(C(=O)N[C@@H]1CCC[C@@H]1CN2C=CN=N2)OC3=CC=CC=C3F
• Molecular Formula: C18H23FN4O2
• Molecular Weight: 346.4 g/mol

Description

2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide, also known as FLX-787, is a small molecule drug that has been studied for its potential therapeutic effects in various neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide is not fully understood. However, it has been proposed that this compound may act by modulating the activity of certain ion channels in the nervous system, including the transient receptor potential vanilloid 4 (TRPV4) channel. TRPV4 channels are involved in the regulation of calcium influx and cell signaling in various cell types, including neurons and muscle cells. By modulating the activity of TRPV4 channels, this compound may be able to reduce muscle spasms and improve muscle function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. In preclinical studies, this compound has been shown to reduce muscle spasms, improve muscle function, and reduce pain. In addition, this compound has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide for lab experiments is its potential therapeutic efficacy in various neurological disorders. This compound has been shown to be effective in reducing muscle spasms and improving muscle function in animal models of ALS and MS, and reducing pain in animal models of peripheral neuropathic pain. However, one of the limitations of this compound for lab experiments is the lack of clinical data in humans. While preclinical studies have demonstrated the efficacy and safety of this compound in animal models, further clinical studies are needed to evaluate its potential therapeutic effects in humans.

Future Directions

There are several future directions for research on 2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide. One area of research is the evaluation of its potential therapeutic effects in humans with neurological disorders. Clinical studies are needed to determine the safety and efficacy of this compound in humans, and to identify the optimal dosage and treatment regimen. Another area of research is the elucidation of its mechanism of action. While it has been proposed that this compound may act by modulating TRPV4 channels, further studies are needed to confirm this hypothesis and to identify other potential targets. Finally, future research may also focus on the development of new derivatives of this compound that have improved efficacy and safety profiles.

Synthesis Methods

2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide can be synthesized using a multistep process that involves the reaction of several chemical compounds. The synthesis method has been described in detail in scientific literature, and it involves the use of various reagents and solvents. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

2-(2-fluorophenoxy)-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]butanamide has been studied for its potential therapeutic effects in various neurological disorders, including amyotrophic lateral sclerosis (ALS), multiple sclerosis (MS), and peripheral neuropathic pain. Several preclinical studies have demonstrated the efficacy of this compound in reducing muscle spasms and improving muscle function in animal models of ALS and MS. In addition, this compound has been shown to reduce pain in animal models of peripheral neuropathic pain.